Cas no 759-24-0 (diethyl tert-butylmalonate)

• Product Name: diethyl tert-butylmalonate
• CAS No: 759-24-0
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• MDL: MFCD00009152
• CID: 83031
• PubChem ID: 24856503
• Update Time: 2025-04-18

diethyl tert-butylmalonate Chemical and Physical Properties

Names and Identifiers

• diethyl tert-butylmalonate
• tert-Butylmalonic acid diethyl ester
• diethyl 2-tert-butylpropanedioate
• 2-tert-butylmalonic acid diethyl ester
• Diethyl (1,1-dimethylethyl)malonate
• diethyl 2-(t-butyl)-malonate
• Diethyl 2-tert-butylmalonate
• Diethyl t-butylmalonate
• EINECS 212-067-5
• tert-Butylmalonsaeure-diethylester
• Diethyl 2-(tert-butyl)malonate
• Q84FCS2AEB
• A838552
• 2-tert-butyl-propanedioic acid diethyl ester
• Diethyl 2-tert-butylmalonate #
• Propanedioic acid, (1,1-dimethylethyl)-, diethyl ester
• Diethyl tert-butylmalonate, 96%
• AS-81555
• CS-0364853
• MFCD00009152
• NSC5178
• SCHEMBL334770
• NSC-5178
• 1,3-diethyl 2-tert-butylpropanedioate
• 1,3-Diethyl 2-(1,1-dimethylethyl)propanedioate
• DTXSID50226819
• 2-tert-butyl-malonic acid diethyl ester
• FT-0624807
• NSC 5178
• NS00037739
• 759-24-0
• UNII-Q84FCS2AEB
• InChI=1/C11H20O4/c1-6-14-9(12)8(11(3,4)5)10(13)15-7-2/h8H,6-7H2,1-5H
• Propanedioic acid, 2-(1,1-dimethylethyl)-, 1,3-diethyl ester
• DB-055996

• MDL： MFCD00009152
• Inchi： 1S/C11H20O4/c1-6-14-9(12)8(11(3,4)5)10(13)15-7-2/h8H,6-7H2,1-5H3
• InChI Key： RJNICNBRGVKNSR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C(C)(C)C)=O
• BRN： 1781709

Computed Properties

• Exact Mass: 216.13600
• Monoisotopic Mass: 216.136159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.014 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 102-104 °C/11 mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.425(lit.)
• Water Partition Coefficient: Immiscible with water.
• PSA: 52.60000
• LogP: 1.77490
• Solubility: Not determined
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

diethyl tert-butylmalonate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)